Cas no 101860-71-3 (3-Chloro-6-nitroquinoline)

3-Chloro-6-nitroquinoline is a heterocyclic aromatic compound featuring a quinoline backbone substituted with a chloro group at the 3-position and a nitro group at the 6-position. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances electrophilic substitution reactions, while the chloro group offers a versatile handle for further functionalization via nucleophilic displacement or cross-coupling reactions. Its well-defined crystalline form ensures consistent purity, making it a reliable building block for research and industrial applications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

3-Chloro-6-nitroquinoline structure

Product Name:3-Chloro-6-nitroquinoline

CAS No:101860-71-3

MF:C₉H₅ClN₂O₂

MW:208.601200819016

CID:1095085

PubChem ID:70103056

Update Time:2025-10-30

3-Chloro-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-nitroquinoline
- SB70955
- DA-23738
- SCHEMBL7473834
- 101860-71-3
- Inchi： 1S/C9H5ClN2O2/c10-7-3-6-4-8(12(13)14)1-2-9(6)11-5-7/h1-5H
- InChI Key： VVOLFJPSMUMGAT-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C=CC(=CC2=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 208.0039551g/mol
Monoisotopic Mass: 208.0039551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 58.7Å²

3-Chloro-6-nitroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143986-1g	3-chloro-6-nitroquinoline	101860-71-3	95%	1g	$574	2021-08-05
Alichem	A189005205-1g	3-Chloro-6-nitroquinoline	101860-71-3	95%	1g	$514.80	2022-04-03
Chemenu	CM143986-1g	3-chloro-6-nitroquinoline	101860-71-3	95%	1g	$505	2023-02-19

3-Chloro-6-nitroquinoline Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 3-Chloro-6-nitroquinoline

Comprehensive Overview of 3-Chloro-6-nitroquinoline (CAS No. 101860-71-3): Properties, Applications, and Research Insights

3-Chloro-6-nitroquinoline (CAS No. 101860-71-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of quinoline, this compound features a chloro substituent at the 3-position and a nitro group at the 6-position, which contribute to its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "3-Chloro-6-nitroquinoline synthesis", "CAS 101860-71-3 applications", and "nitroquinoline derivatives", reflecting its relevance in modern chemical studies.

The molecular structure of 3-Chloro-6-nitroquinoline (CAS No. 101860-71-3) enables it to serve as a versatile intermediate in organic synthesis. Its electron-withdrawing nitro group and chloro substituent make it particularly useful in nucleophilic substitution reactions, which are critical for designing novel compounds. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to reduce environmental impact, aligning with global sustainability goals. Searches for "eco-friendly nitroquinoline synthesis" and "CAS 101860-71-3 green chemistry" highlight this growing focus.

In the pharmaceutical sector, 3-Chloro-6-nitroquinoline (CAS No. 101860-71-3) is explored for its potential as a building block in drug discovery. Its structural motif is found in compounds with antimicrobial, antifungal, and anticancer properties, making it a subject of ongoing research. Queries such as "nitroquinoline in drug development" and "101860-71-3 biological activity" underscore its importance in medicinal chemistry. Additionally, its role in photodynamic therapy and fluorescence-based imaging has been investigated, further expanding its utility.

From an industrial perspective, 3-Chloro-6-nitroquinoline (CAS No. 101860-71-3) is employed in the production of dyes, pigments, and advanced materials. Its ability to form stable complexes with metals has led to applications in catalysis and material science. Recent advancements in nanotechnology have also utilized this compound for designing functionalized nanomaterials, addressing queries like "nitroquinoline in nanotechnology" and "CAS 101860-71-3 material applications".

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to characterize 3-Chloro-6-nitroquinoline (CAS No. 101860-71-3), ensuring purity and quality for research and industrial use. The compound's stability under various conditions is another area of interest, with searches like "101860-71-3 stability analysis" and "nitroquinoline storage guidelines" reflecting practical concerns among users.

In summary, 3-Chloro-6-nitroquinoline (CAS No. 101860-71-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and adaptability to modern research trends—such as sustainable synthesis and nanomaterial development—ensure its continued relevance. As interest grows in precision medicine and green industrial processes, this compound is poised to play a pivotal role in future innovations.